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molecular formula C9H12FN B060344 N-Ethyl-4-fluorobenzylamine CAS No. 162401-03-8

N-Ethyl-4-fluorobenzylamine

Cat. No. B060344
CAS RN: 162401-03-8
M. Wt: 153.2 g/mol
InChI Key: CURFQQZYGVCIGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07351858B2

Procedure details

N-(4-Fluorobenzyl)acetamide (1.344 g, 8.039 mmol) was dissolved in THF (100 ml) and was cooled to zero degrees under argon atmosphere. (Methylthio)methene compound with borane (1:1) (1.527 g, 20.098 mmol) was added and the mixture was refluxed overnight at RT. HCl (15 ml, 10%) was gently added and was stirred overnight. The solvent was removed by evaporation. Diethyl ether (20 ml) was added and the product was extracted to the water phase by K2CO3 (3×15 ml). The water phase was acidified by HCl (10 ml, 10%) and the product was extracted to the organic phase by EtOAc (3×15 ml). The organic phase was dried (MgSO4) and the solvent was removed by evaporation to give 0.309 g of N-(4-fluorobenzyl)ethanamine (yield 25.1%).
Name
N-(4-Fluorobenzyl)acetamide
Quantity
1.344 g
Type
reactant
Reaction Step One
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
(Methylthio)methene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
borane
Quantity
1.527 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
15 mL
Type
reactant
Reaction Step Three
Name
N-(4-fluorobenzyl)ethanamine
Yield
25.1%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:12]=[CH:11][C:5]([CH2:6][NH:7][C:8](=O)[CH3:9])=[CH:4][CH:3]=1.B.Cl>C1COCC1>[F:1][C:2]1[CH:3]=[CH:4][C:5]([CH2:6][NH:7][CH2:8][CH3:9])=[CH:11][CH:12]=1

Inputs

Step One
Name
N-(4-Fluorobenzyl)acetamide
Quantity
1.344 g
Type
reactant
Smiles
FC1=CC=C(CNC(C)=O)C=C1
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1
Step Two
[Compound]
Name
(Methylthio)methene
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
borane
Quantity
1.527 g
Type
reactant
Smiles
B
Step Three
Name
HCl
Quantity
15 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was cooled to zero degrees under argon atmosphere
CUSTOM
Type
CUSTOM
Details
The solvent was removed by evaporation
ADDITION
Type
ADDITION
Details
Diethyl ether (20 ml) was added
EXTRACTION
Type
EXTRACTION
Details
the product was extracted to the water phase by K2CO3 (3×15 ml)
EXTRACTION
Type
EXTRACTION
Details
the product was extracted to the organic phase by EtOAc (3×15 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
the solvent was removed by evaporation

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
N-(4-fluorobenzyl)ethanamine
Type
product
Smiles
FC1=CC=C(CNCC)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 0.309 g
YIELD: PERCENTYIELD 25.1%
YIELD: CALCULATEDPERCENTYIELD 25.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.